Cas no 1549637-94-6 (4-FLUORO-6-HYDRAZINYLPYRIMIDINE)
4-FLUORO-6-HYDRAZINYLPYRIMIDINE Chemical and Physical Properties
Names and Identifiers
-
- Pyrimidine, 4-fluoro-6-hydrazinyl-
- 4-FLUORO-6-HYDRAZINYLPYRIMIDINE
-
- MDL: MFCD24204258
- Inchi: 1S/C4H5FN4/c5-3-1-4(9-6)8-2-7-3/h1-2H,6H2,(H,7,8,9)
- InChI Key: DRHASFHLLZQMER-UHFFFAOYSA-N
- SMILES: C1=NC(NN)=CC(F)=N1
4-FLUORO-6-HYDRAZINYLPYRIMIDINE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-281471-1g |
4-FLUORO-6-HYDRAZINYLPYRIMIDINE |
1549637-94-6 | 1g |
$657.0 | 2023-09-09 | ||
| Enamine | EN300-281471-5g |
4-FLUORO-6-HYDRAZINYLPYRIMIDINE |
1549637-94-6 | 5g |
$1723.0 | 2023-09-09 | ||
| Enamine | EN300-281471-10g |
4-FLUORO-6-HYDRAZINYLPYRIMIDINE |
1549637-94-6 | 10g |
$2166.0 | 2023-09-09 | ||
| Enamine | EN300-281471-1.0g |
4-FLUORO-6-HYDRAZINYLPYRIMIDINE |
1549637-94-6 | 1.0g |
$657.0 | 2023-03-01 | ||
| Enamine | EN300-281471-2.5g |
4-FLUORO-6-HYDRAZINYLPYRIMIDINE |
1549637-94-6 | 2.5g |
$1360.0 | 2023-09-09 | ||
| Enamine | EN300-281471-5.0g |
4-FLUORO-6-HYDRAZINYLPYRIMIDINE |
1549637-94-6 | 5.0g |
$1723.0 | 2023-03-01 | ||
| Enamine | EN300-281471-10.0g |
4-FLUORO-6-HYDRAZINYLPYRIMIDINE |
1549637-94-6 | 10.0g |
$2166.0 | 2023-03-01 |
4-FLUORO-6-HYDRAZINYLPYRIMIDINE Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
Additional information on 4-FLUORO-6-HYDRAZINYLPYRIMIDINE
Introduction to 4-FLUORO-6-HYDRAZINYLPYRIMIDINE (CAS No: 1549637-94-6)
4-FLUORO-6-HYDRAZINYLPYRIMIDINE, identified by its Chemical Abstracts Service (CAS) number 1549637-94-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule belongs to the pyrimidine class, a structural motif widely recognized for its biological activity and pharmaceutical relevance. The presence of both a fluorine substituent and a hydrazine group at specific positions on the pyrimidine ring imparts unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active agents.
The fluorine atom at the 4-position of the pyrimidine ring is a key feature that enhances the compound's reactivity and pharmacological profile. Fluorine's electronegativity and ability to participate in various non-covalent interactions with biological targets make it a popular choice in drug design. In contrast, the hydrazine moiety at the 6-position introduces nucleophilic characteristics, enabling further functionalization through reactions such as condensation, cyclization, and coupling processes. These attributes collectively contribute to the compound's versatility in medicinal chemistry.
In recent years, 4-FLUORO-6-HYDRAZINYLPYRIMIDINE has garnered attention due to its potential applications in the development of novel therapeutic agents. One of the most promising areas of research involves its use as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. By targeting kinases with highly specific inhibitors, researchers aim to develop treatments that can modulate these pathways effectively.
Recent studies have highlighted the compound's utility in generating fluoropyrimidine derivatives with enhanced bioavailability and improved target specificity. For instance, modifications of the hydrazine group have been explored to develop more stable analogs that exhibit better pharmacokinetic profiles. These derivatives have shown promise in preclinical studies as inhibitors of tyrosine kinases, which are overexpressed in many cancerous tissues. The ability to fine-tune the structure of 4-FLUORO-6-HYDRAZINYLPYRIMIDINE allows chemists to tailor its properties for specific biological targets, making it a valuable tool in drug discovery efforts.
The role of fluorinated pyrimidines in medicinal chemistry has been extensively documented, with numerous patents and scientific publications detailing their synthesis and applications. The fluorine atom's ability to influence metabolic stability, binding affinity, and pharmacokinetic properties has made it an indispensable element in modern drug design. Researchers have leveraged this property to develop drugs that exhibit longer half-lives, reduced toxicity, and improved efficacy compared to their non-fluorinated counterparts.
Moreover, 4-FLUORO-6-HYDRAZINYLPYRIMIDINE has found applications beyond oncology. Its structural framework has been utilized in the development of antimicrobial agents, where fluoropyrimidines have demonstrated activity against resistant bacterial strains. The hydrazine group provides a handle for further derivatization into compounds that can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. This versatility underscores the compound's importance as a building block in synthetic chemistry.
The synthesis of 4-FLUORO-6-HYDRAZINYLPYRIMIDINE typically involves multi-step organic reactions starting from commercially available precursors such as 4-fluoropyrimidine and hydrazine hydrate or hydrazine derivatives. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes. Techniques such as catalytic hydrogenation, nucleophilic substitution reactions, and protective group strategies are commonly employed to achieve high yields and purity levels.
In conclusion, 4-FLUORO-6-HYDRAZINYLPYRIMIDINE (CAS No: 1549637-94-6) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features—particularly the combination of a fluorine substituent and a hydrazine group—make it an invaluable intermediate for synthesizing biologically active molecules targeting various diseases. As research continues to uncover new applications for this compound, its role in advancing therapeutic strategies is expected to grow further.
1549637-94-6 (4-FLUORO-6-HYDRAZINYLPYRIMIDINE) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)